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Compound of Interest

Compound Name: Cy5.5-SE

Cat. No.: B12323702

Technical Support Center: Cy5.5-SE Storage and
Handling

This guide provides researchers, scientists, and drug development professionals with
comprehensive information on the proper storage and handling of Cy5.5-SE powder and stock
solutions. Adherence to these guidelines is crucial for maintaining the stability and reactivity of
the dye, ensuring reproducible and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Cy5.5-SE powder?

Al: Cy5.5-SE powder is sensitive to moisture and light. It should be stored at -20°C in a
desiccated, dark environment.[1][2][3] When stored correctly, the powder is stable for at least
12 to 24 months.[4]

Q2: How should | prepare and store Cy5.5-SE stock solutions?

A2: Cy5.5-SE is typically dissolved in anhydrous dimethyl sulfoxide (DMSO) to prepare a stock
solution.[5][6] It is critical to use high-quality, anhydrous DMSO to prevent hydrolysis of the
NHS ester. Once dissolved, the stock solution should be aliquoted into small, single-use
volumes to avoid repeated freeze-thaw cycles.

Q3: What is the stability of Cy5.5-SE stock solutions?
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A3: The stability of the stock solution depends on the storage temperature. For short-term
storage, up to one month, -20°C is suitable.[5] For long-term storage, up to six months, it is
recommended to store the aliquots at -80°C.[5] Always protect the stock solutions from light.

Q4: Can | store the Cy5.5-SE stock solution at 4°C?

A4: No, it is not recommended to store Cy5.5-SE stock solutions at 4°C. The NHS ester is
highly susceptible to hydrolysis in the presence of any residual moisture, which is more likely to
occur at refrigerated temperatures, leading to a rapid loss of reactivity.

Q5: How many freeze-thaw cycles can a Cy5.5-SE stock solution aliquot tolerate?

A5: It is best to avoid any freeze-thaw cycles.[1] Each cycle can introduce moisture and lead to
degradation of the dye, reducing its labeling efficiency. This is why preparing single-use
aliquots is strongly recommended.

Q6: What are the signs of Cy5.5-SE degradation?

A6: A significant decrease in labeling efficiency is the primary indicator of degradation. Visually,
you might not see any change in the color of the solution. To check the reactivity, you can
perform a small-scale labeling reaction with a standard protein and compare the results with a
fresh batch of the dye.

Storage Conditions Summary

Storage . Key
Form Duration . .
Temperature Considerations

Store in a desiccated

Powder -20°C 12-24 months and dark environment.

[1112][31[4]

Aliquot into single-use
Stock Solution -20°C Up to 1 month volumes; protect from
light.[5]

Recommended for
-80°C Up to 6 months long-term storage;
protect from light.[5]
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Issue

Possible Cause

Recommended Solution

Low or no fluorescence signal

after labeling

Degraded Cy5.5-SE: Improper
storage (exposure to moisture
or light, multiple freeze-thaw
cycles) has led to hydrolysis of
the NHS ester.

Use a fresh, properly stored
aliquot of Cy5.5-SE. Perform a
small-scale test reaction to

confirm dye activity.

Incorrect buffer composition:
Presence of primary amines
(e.g., Tris, glycine) in the
labeling buffer.[1][6]

Use an amine-free buffer such
as phosphate-buffered saline
(PBS), HEPES, or sodium
bicarbonate buffer at a pH of
8.2-8.5.[1][6]

Suboptimal protein
concentration: Protein
concentration is too low for
efficient labeling.[1][6]

Concentrate the protein
solution to at least 2 mg/mL for

optimal results.[1][6]

High background fluorescence

Excess unbound dye:
Insufficient removal of
unconjugated Cy5.5-SE after

the labeling reaction.

Purify the conjugate using
appropriate methods like gel
filtration (e.g., Sephadex G-
25), dialysis, or spin columns

to remove all free dye.[1]

Over-labeling of the protein:
Using an excessive molar ratio
of dye to protein can lead to
precipitation and non-specific

binding.

Optimize the dye-to-protein
molar ratio. Start with a lower
ratio and perform a titration to
find the optimal degree of

labeling.

Precipitation observed in the

stock solution

Moisture contamination: The
DMSO used was not
anhydrous, or the vial was not
properly sealed, leading to dye

hydrolysis and precipitation.

Use fresh, high-quality
anhydrous DMSO. Ensure
vials are tightly sealed and
stored in a desiccated

environment.
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Low temperature precipitation:

Before use, allow the vial to

The dye may precipitate out of

warm to room temperature and

solution at very low

vortex gently to ensure the dye

temperatures, especially at

is fully dissolved.

high concentrations.

Experimental Protocols
Protocol for Reconstitution and Aliquoting of Cy5.5-SE
Stock Solution

Preparation: Allow the vial of Cy5.5-SE powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

Reconstitution: Add the required volume of anhydrous DMSO to the vial to achieve the
desired stock concentration (e.g., 10 mg/mL). Use a new, sealed bottle of anhydrous DMSO
for best results.

Dissolution: Vortex the vial gently for a few minutes until the powder is completely dissolved.
The solution should be a clear, dark blue.

Aliquoting: Immediately after dissolution, aliquot the stock solution into smaller, single-use
volumes in low-protein-binding microcentrifuge tubes. The aliquot volume should correspond
to the amount needed for a single experiment.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term storage,
protected from light.

Visual Guides
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Cy5.5-SE Storage and Handling Workflow

Cy5.5-SE Powder
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:
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Prepare for Experiment

Cv:y5.5-SE Stock Solution
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Anhydrous DMSO

l

Aliquot into
Single-Use Tubes

Short-term Long-term

Store at -20°C Store at -80°C
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Use in Labeling

Experiment
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Caption: Workflow for proper storage and handling of Cy5.5-SE.
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EGFR Signaling Pathway Imaging with Cy5.5-EGF
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Click to download full resolution via product page

Caption: Imaging EGFR signaling using a Cy5.5-labeled ligand.[7][8][9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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